Cas no 6677-99-2 (Hydrocortisone 21-Butyrate)

• Product Name: Hydrocortisone 21-Butyrate
• CAS No: 6677-99-2
• MF: C₂₅H₃₆O₆
• MW: 432.549748420715
• CID: 505454
• PubChem ID: 10365526
• Update Time: 2025-04-19

Hydrocortisone 21-Butyrate Chemical and Physical Properties

Names and Identifiers

• Pregn-4-ene-3,20-dione,11,17-dihydroxy-21-(1-oxobutoxy)-, (11b)-
• Hydrocortisone 21-Butyrate
• 11beta,17,21-trihydroxypregn-4-ene-3,20-dione 21-butyrate
• cortisol 21-butyrate
• HB21
• hydrocortisone butyrate
• hydrocortisone-21-butyrate
• DTXSID00875538
• XX86T7RLSC
• Hydrocortisone 21-butyrate; Cortisol 21-butyrate; Butyric acid, 21-ester with cortisol; (11beta)-11,17-Dihydroxy-21-(1-oxobutoxy)-pregn-4-ene-3,20-dione
• SCHEMBL4696
• PREGN-4-ENE-3,20-DIONE, 11,17-DIHYDROXY-21-(1-OXOBUTOXY)-, (11.BETA.)-
• UNII-XX86T7RLSC
• Stero To
• [2-[(8S,9S,10R,11R,13S,14S,17R)-11,17-Dihydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] butanoate
• [2-[(8S,9S,10R,11S,13S,14S,17R)-11,17-dihydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-oxoethyl] butanoate
• Pregn-4-en-3,20-dione, 11,17-dihydroxy-21-(1-oxobutoxy)-, (11-beta)-
• hydrocortison-21-butyrat
• AS-58772
• AKOS016016022
• Isdinium
• NS00047133
• EINECS 229-715-8
• Ceneo
• 6677-99-2
• HB(sub 21)
• CORTISOL, 21-BUTYRATE
• Pregn-4-en-3,20-dione, 11,17-dihydroxy-21-(1-oxobutoxy)-, (11-beta)-(9CI)
• PREGN-4-ENE-3,20-DIONE, 11,17-DIHYDROXY-21-(1-OXOBUTOXY)-, (11BETA)-

• Inchi： 1S/C25H36O6/c1-4-5-21(29)31-14-20(28)25(30)11-9-18-17-7-6-15-12-16(26)8-10-23(15,2)22(17)19(27)13-24(18,25)3/h12,17-19,22,27,30H,4-11,13-14H2,1-3H3/t17-,18-,19-,22+,23-,24-,25-/m0/s1
• InChI Key： YZNQMPPBWQTLFJ-TUFAYURCSA-N
• SMILES： O[C@]1(C(COC(CCC)=O)=O)CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3[C@H](C[C@@]21C)O)=O

Computed Properties

• Exact Mass: 432.25100
• Monoisotopic Mass: 432.251189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 817
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 101

Experimental Properties

• Density: 1.23
• Melting Point: 191-193°C
• Boiling Point: 506.2°C (rough estimate)
• Flash Point: 197.7°C
• Refractive Index: 1.5200 (estimate)
• PSA: 100.90000
• LogP: 3.13260